Cas no 946386-62-5 (2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide
• CAS No: 946386-62-5
• MF: C₂₃H₂₀ClN₃O₂
• MW: 405.876804351807
• MDL: MFCD00169969
• CID: 5013312
• Update Time: 2025-05-20

2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide
• SBB062413
• (2-(4-CHLORO-2-METHYLPHENOXY)(3-PYRIDYL))-N-(2-INDOL-3-YLETHYL)FORMAMIDE
• [2-(4-chloro-2-methylphenoxy)(3-pyridyl)]-N-(2-indol-3-ylethyl)carboxamide
• 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide

• MDL： MFCD00169969
• Inchi： 1S/C23H20ClN3O2/c1-15-13-17(24)8-9-21(15)29-23-19(6-4-11-26-23)22(28)25-12-10-16-14-27-20-7-3-2-5-18(16)20/h2-9,11,13-14,27H,10,12H2,1H3,(H,25,28)
• InChI Key： ULUMSIAYGMNTTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC1C(=CC=CN=1)C(NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 548
• XLogP3: 5.1
• Topological Polar Surface Area: 67

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 648.3±55.0 °C at 760 mmHg
• Flash Point: 345.9±31.5 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide

Comprehensive Overview of 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide (CAS No. 946386-62-5)

2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide, with the CAS number 946386-62-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine-3-carboxamide core with 4-chloro-2-methylphenoxy and 1H-indol-3-yl substituents, making it a subject of interest for its potential applications in drug discovery and development.

Researchers are particularly intrigued by the compound's structural motifs, which are often associated with bioactive properties. The presence of the indole moiety, a common feature in many natural products and pharmaceuticals, suggests potential interactions with biological targets such as receptors or enzymes. Meanwhile, the pyridine-3-carboxamide group is known for its versatility in medicinal chemistry, often contributing to improved solubility and binding affinity.

In recent years, the scientific community has shown growing interest in small-molecule modulators and targeted therapies, and 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide fits into this trend. Its potential as a kinase inhibitor or GPCR ligand has been speculated, though detailed mechanistic studies are still underway. This aligns with current drug discovery trends, where researchers focus on highly specific and low-toxicity compounds.

The synthesis of CAS 946386-62-5 involves multi-step organic reactions, often starting from commercially available pyridine-3-carboxylic acid derivatives. Key steps include amide coupling and etherification, with careful optimization required to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further research applications.

From a market perspective, the demand for novel pharmaceutical intermediates like 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide is on the rise. Companies specializing in custom synthesis and contract research often seek such compounds to support preclinical studies or hit-to-lead optimization programs. Its CAS number 946386-62-5 serves as a unique identifier, facilitating procurement and regulatory compliance.

In the context of AI-driven drug discovery, compounds like 946386-62-5 are increasingly analyzed using machine learning models to predict their ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This approach accelerates the identification of promising candidates while reducing reliance on traditional trial-and-error methods. Such innovations highlight the evolving landscape of medicinal chemistry and the role of computational tools in modern research.

For researchers exploring structure-activity relationships (SAR), 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide offers a fascinating case study. Modifications to its phenoxy or indole groups could yield derivatives with enhanced selectivity or potency, a strategy commonly employed in lead compound optimization. This aligns with the broader goal of developing next-generation therapeutics with improved efficacy and safety profiles.

Environmental and green chemistry considerations are also relevant when working with such compounds. Researchers are increasingly adopting sustainable synthesis methods, such as catalysis or solvent-free reactions, to minimize waste and energy consumption. These practices not only align with global sustainability goals but also improve the scalability of producing compounds like CAS 946386-62-5.

In summary, 2-(4-Chloro-2-methylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide (946386-62-5) represents a compelling area of study at the intersection of medicinal chemistry, drug discovery, and computational biology. Its structural complexity and potential bioactivity make it a valuable candidate for further investigation, particularly in the development of targeted therapies and small-molecule drugs. As research methodologies continue to advance, this compound may play a pivotal role in addressing unmet medical needs.